Cas no 868979-13-9 (5-ethyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)thiophene-2-sulfonamide)

• Product Name: 5-ethyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)thiophene-2-sulfonamide
• CAS No: 868979-13-9
• MF: C₁₆H₁₉N₃O₂S₂
• MW: 349.470960855484
• CID: 6377123
• PubChem ID: 3522600
• Update Time: 2025-05-25

5-ethyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)thiophene-2-sulfonamide
• HMS2599G10
• 868979-13-9
• CCG-33283
• F1840-0148
• 5-ethyl-N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl)thiophene-2-sulfonamide
• SMR000320479
• AKOS024613858
• CHEMBL1713077
• MLS000419614
• ZINC03908056
• 2-Thiophenesulfonamide, 5-ethyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl]-

• Inchi： 1S/C16H19N3O2S2/c1-3-14-6-7-15(22-14)23(20,21)17-9-8-13-11-19-10-4-5-12(2)16(19)18-13/h4-7,10-11,17H,3,8-9H2,1-2H3
• InChI Key： LQWKEVBAZZUVOL-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(NCCC1=CN2C=CC=C(C)C2=N1)(=O)=O

Computed Properties

• Exact Mass: 349.09186920g/mol
• Monoisotopic Mass: 349.09186920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 10.86±0.50(Predicted)

Additional information on 5-ethyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)thiophene-2-sulfonamide

5-Ethyl-N-(2-{8-Methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide: A Comprehensive Overview

The compound with CAS No 868979-13-9, known as 5-Ethyl-N-(2-{8-Methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a thiophene ring, a sulfonamide group, and an imidazo[1,2-a]pyridine moiety. The imidazo[1,2-a]pyridine core is a heterocyclic structure that is known for its versatility in drug design due to its ability to form hydrogen bonds and interact with various biological targets.

Recent studies have highlighted the potential of 5-Ethyl-N-(2-{8-Methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide as a candidate for the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological pathways, particularly those involved in inflammation and oxidative stress. The sulfonamide group in the molecule plays a critical role in enhancing its pharmacokinetic properties, such as solubility and bioavailability, which are essential for drug efficacy.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the 5-Ethyl substituent on the thiophene ring is believed to improve the molecule's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with intracellular targets. Additionally, the presence of the methyl group on the imidazo[1,2-a]pyridine ring contributes to the molecule's stability and selectivity when binding to specific receptors or enzymes.

Recent research has also explored the potential of 5-Ethyl-N-(2-{8-Methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide as an inhibitor of certain kinases involved in cancer progression. Preclinical studies have demonstrated its ability to suppress tumor growth in animal models by targeting key signaling pathways. This suggests that the compound could be a promising lead for the development of anti-cancer therapies.

In terms of structural optimization, scientists have been experimenting with various substituents on the imidazo[1,2-a]pyridine ring to enhance the molecule's potency and selectivity. For instance, modifying the methyl group or introducing additional functional groups has been shown to significantly impact the compound's binding affinity to its target proteins. These findings underscore the importance of fine-tuning molecular structures to achieve optimal therapeutic outcomes.

Furthermore, computational modeling techniques have been employed to predict the compound's interactions with biological systems. Molecular docking studies have revealed that 5-Ethyl-N-(2-{8-Methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide exhibits strong binding affinities with several drug targets, including protein kinases and transcription factors. These insights are invaluable for guiding further experimental studies and refining the compound's design.

Another area of active research involves understanding the pharmacokinetics and toxicity profiles of this compound. Early studies indicate that it has favorable absorption characteristics and low toxicity in preclinical models. However, further investigations are required to confirm these findings and assess its safety profile in humans.

In conclusion, 5-Ethyl-N-(2-{8-Methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide represents a promising candidate for drug development due to its unique structural features and potential therapeutic applications. Ongoing research continues to shed light on its mechanisms of action and optimize its properties for clinical use. As advancements in medicinal chemistry continue to evolve, this compound serves as a testament to the power of innovative drug design in addressing unmet medical needs.